methyl 2-(4-(4-chlorophenyl)-2-hydroxyquinazolin-3(4H)-yl)acetate

• IUPAC Name: methyl 2-[4-(4-chlorophenyl)-2-oxo-1,4-dihydroquinazolin-3-yl]acetate
• InChI: InChI=1S/C17H15ClN2O3/c1-23-15(21)10-20-16(11-6-8-12(18)9-7-11)13-4-2-3-5-14(13)19-17(20)22/h2-9,16H,10H2,1H3,(H,19,22)
• InChI Key: CQSCPDICHIMGKQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C(C2=CC=CC=C2NC1=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN2O3
• Molecular Weight: 330.8 g/mol

Description

This compound is a derivative of quinazolinone, a type of nitrogenous heterocyclic compound. It has a methyl acetate group attached to the 2-position of the quinazolinone ring, and a 4-chlorophenyl group at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a quinazolinone core, which is a bicyclic system consisting of two fused six-membered rings, one of which is aromatic (benzene) and the other is a heterocycle containing two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The acetate group might undergo hydrolysis, and the chlorophenyl group might undergo nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of polar functional groups (like the acetate group) could make the compound polar and potentially soluble in polar solvents.

Scientific Research Applications

Pharmaceutical Drug Synthesis

This compound serves as a precursor in the synthesis of various pharmaceutical drugs. Its structure is conducive to forming complex molecules that can interact with biological systems. .

Biological Activity Studies

Researchers have explored the biological activities of compounds similar to methyl 2-(4-(4-chlorophenyl)-2-hydroxyquinazolin-3(4H)-yl)acetate. .

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Without specific information about its biological activity, it’s difficult to predict the mechanism of action.

Future Directions

The future research directions would depend on the compound’s biological activity. If it shows promising activity in preliminary studies, it might be further optimized and studied in more detail.